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Compound of Interest

Compound Name: (1-Methylcyclobutyl)methanamine

CAS No.: 933722-69-1

Cat. No.: B1357793

Get Quote

Abstract & Introduction
(1-Methylcyclobutyl)methanamine is a specialized building block increasingly utilized in

medicinal chemistry as a bioisostere for the neopentyl group or gem-dimethyl moieties. Its

unique structure features a primary amine separated from a quaternary cyclobutane center by

a single methylene spacer. This arrangement imparts specific steric and electronic properties:

Bioisosterism: The cyclobutane ring restricts the conformational freedom of the alkyl chain,

potentially improving binding affinity by reducing the entropic penalty of ligand-protein

interaction. It serves as a metabolically stable alternative to acyclic gem-dimethyl groups.

Steric Environment: The amine is in a "neopentyl-like" position (

-quaternary center). While the methylene spacer (

) mitigates direct steric clash at the nitrogen, the adjacent bulk of the 1-methylcyclobutyl
group can retard reaction rates with bulky electrophiles compared to linear alkyl amines.
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Reactivity: As a primary aliphatic amine, it participates in standard nucleophilic substitutions,

acylations, and reductive aminations. However, the ring strain of the cyclobutane moiety (~26

kcal/mol) necessitates care to avoid conditions that generate carbocations at the

-methylene position, which could trigger ring expansion or rearrangement.

This guide provides optimized protocols for reacting (1-Methylcyclobutyl)methanamine with

various electrophiles, focusing on overcoming steric hurdles and ensuring high fidelity in library

synthesis.

Chemical Properties & Handling[1]
Property Data

Structure
Cyclobutane ring with -Me and

at C1

Formula

MW 99.18 g/mol (Free base)

Physical State
Typically supplied as HCl salt (Solid) or Oil (Free

base)

Basicity
Estimated pKa ~10.5 (typical for primary alkyl

amines)

Storage
Hygroscopic (HCl salt).[1] Store under inert gas

at 2-8°C.

Handling Precaution: If using the free base, be aware of its volatility. It is recommended to

handle the HCl salt and release the free base in situ using a tertiary amine base (e.g., DIPEA,

TEA) during the reaction.

Reaction Protocols
Amide Coupling (Acylation)[2][3][4]
Context: The most common application is coupling with carboxylic acids to form amides.[2]

While standard reagents (EDC/HOBt) work for simple acids, the steric bulk of the (1-
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methylcyclobutyl) group can lead to sluggish kinetics with hindered carboxylic acids.

Recommended Reagent:HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

is preferred for its high reactivity and ability to suppress racemization.

Protocol A: HATU-Mediated Coupling (Standard)
Preparation:

Dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (

).

Add DIPEA (N,N-Diisopropylethylamine) (3.0 equiv). Note: Extra base is needed to

neutralize the amine HCl salt.

Add HATU (1.1 equiv).

Activation: Stir at Room Temperature (RT) for 5–10 minutes to form the active ester.

Addition: Add (1-Methylcyclobutyl)methanamine HCl (1.1 equiv) to the mixture.

Reaction: Stir at RT for 2–16 hours. Monitor by LC-MS.[3]

Workup:

Dilute with EtOAc.

Wash sequentially with saturated

(2x), water (1x), and brine (1x).

Dry over

, filter, and concentrate.

Purification: Flash chromatography (typically Hexanes/EtOAc or DCM/MeOH).

Protocol B: Acid Fluoride Method (For Extremely Hindered Acids)
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If HATU fails due to sterics (e.g., coupling with a tertiary carboxylic acid), use the Acid Fluoride

method via TFFH. Acid fluorides are less sterically sensitive than active esters.

Dissolve Carboxylic Acid (1.0 equiv) in DCM.

Add TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) (1.1 equiv)

and DIPEA (3.0 equiv).

Stir for 30 min to generate the acid fluoride in situ.

Add (1-Methylcyclobutyl)methanamine HCl (1.2 equiv).

Stir at RT or reflux (40°C) if necessary.

Reductive Amination[6][7][8][9]
Context: Reacting the amine with aldehydes or ketones. The formation of the imine

intermediate can be the rate-determining step due to the steric bulk near the nitrogen.

Key Insight: Use Titanium(IV) isopropoxide (

) as a Lewis acid and water scavenger to drive imine formation before adding the reducing
agent.

Protocol C: Titanium-Mediated Reductive Amination
Imine Formation:

In a sealed vial, combine the Ketone/Aldehyde (1.0 equiv) and (1-
Methylcyclobutyl)methanamine HCl (1.2 equiv).

Add TEA (1.2 equiv) to freebase the amine.

Add

(2.0 equiv) neat or in minimal THF.

Stir at RT (for aldehydes) or 50°C (for ketones) for 6–12 hours. Solution usually turns

yellow/orange.
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Reduction:

Cool to RT (or 0°C).

Dilute with dry MeOH (to reach ~0.2 M concentration).

Cautiously add

(Sodium Borohydride) (2.0 equiv) portion-wise. Caution: Gas evolution.

Quench:

Stir for 2 hours.

Quench by adding 1N NaOH or water. A white precipitate (

) will form.

Workup:

Filter through a Celite pad to remove titanium salts. Wash with EtOAc.

Partition filtrate between EtOAc and water.

Dry organic layer and concentrate.[4]

Sulfonylation
Context: Reaction with sulfonyl chlorides to form sulfonamides.

Protocol D: Sulfonamide Synthesis
Dissolve (1-Methylcyclobutyl)methanamine HCl (1.0 equiv) in DCM.

Add DIPEA (2.5 equiv).

Cool to 0°C.

Add Sulfonyl Chloride (
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) (1.1 equiv) dropwise.

Allow to warm to RT and stir for 2–4 hours.

Quench: Add 1M HCl (aqueous) to remove unreacted amine and hydrolyze excess sulfonyl

chloride.

Extraction: Extract with DCM.

Visual Workflows
General Reactivity Overview
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Figure 1: Core reactivity pathways for (1-Methylcyclobutyl)methanamine.[1]

Amide Coupling Decision Tree
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Start: Amide Coupling
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Figure 2: Decision matrix for optimizing amide bond formation.

Troubleshooting & Critical Notes
Common Issues

Low Yield in Reductive Amination: Often caused by incomplete imine formation before

reduction.
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Fix: Extend the imine formation step or increase temperature to 50°C. Ensure water is

excluded (molecular sieves or

).

Salt Formation: The amine HCl salt may not fully dissolve in DCM.

Fix: Use DMF for coupling reactions or ensure adequate DIPEA is added and the mixture

is sonicated to freebase the amine.

Ring Stability: Avoid strong Lewis acids at high temperatures (>100°C) or nitrosation

conditions (e.g.,

), which can generate a carbocation at the methylene group, leading to ring expansion to a
cyclopentane derivative.

Safety
Cyclobutane Strain: While generally stable under standard synthesis conditions, the

molecule possesses significant ring strain. Avoid subjecting it to extreme thermal shock.

Toxicity: As with many aliphatic amines, treat as an irritant and potential sensitizer. Use

standard PPE.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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